Cas no 67634-15-5 (3-(4-Ethylphenyl)-2,2-dimethylpropanal)

• Product Name: 3-(4-Ethylphenyl)-2,2-dimethylpropanal
• CAS No: 67634-15-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 58614
• Update Time: 2026-05-14

3-(4-Ethylphenyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethylphenyl)-2,2-dimethylpropanal
• 4-ethyl-a,a-dimethylbenzene propanal
• p-ethyl-a,a-dimethylhydrocinnamic aldehyde
• a,a-dimethyl-p-ethylphenyl-propanal
• 3-(p-ethylphenyl)-2,2-dimethylpropionaldehyde
• Florazone
• 2,2-Dimethyl-3-(4-ethylphenyl)propanal

• Inchi： 1S/C13H18O/c1-4-11-5-7-12(8-6-11)9-13(2,3)10-14/h5-8,10H,4,9H2,1-3H3
• InChI Key： JFTSYAALCNQOKO-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)CC(C)(C)C=O

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.9501 (rough estimate)
• Boiling Point: 265.8°C (rough estimate)
• Flash Point: 118°C
• Refractive Index: 1.5310 (estimate)
• PSA: 17.07
• LogP: 3.01660